Cas no 1240946-97-7 (4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile)

4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile structure
1240946-97-7 structure
Product Name:4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile
CAS No:1240946-97-7
MF:C21H21FN2O3
MW:368.401448965073
CID:6231496
PubChem ID:47068349
Update Time:2025-07-17

4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-26605021
    • 1240946-97-7
    • Z775693810
    • AKOS008147147
    • 4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile
    • 4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile
    • Inchi: 1S/C21H21FN2O3/c1-26-13-5-4-12-24-19(16-10-8-15(14-23)9-11-16)20(21(24)25)27-18-7-3-2-6-17(18)22/h2-3,6-11,19-20H,4-5,12-13H2,1H3
    • InChI Key: OQZPUAXQVPRMQJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OC1C(N(CCCCOC)C1C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 368.15362070g/mol
  • Monoisotopic Mass: 368.15362070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62.6Ų

4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605021-0.05g
4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile
1240946-97-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on 4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile

Introduction to 4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile (CAS No. 1240946-97-7)

4-[3-(2-Fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile, identified by its CAS number CAS No. 1240946-97-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a benzonitrile core appended with a azetidinone ring system. The presence of a 2-fluorophenoxy moiety and a 4-methoxybutyl side chain introduces unique electronic and steric properties, which are crucial for modulating its biological interactions. Such structural features are often exploited to enhance binding affinity and selectivity towards biological targets, thereby improving the pharmacological profile of the compound.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target various disease-related pathways. The compound 4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile has emerged as a promising candidate in this domain due to its ability to interact with key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Its unique chemical scaffold allows for fine-tuning of its pharmacokinetic properties, making it an attractive scaffold for drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern drug development.

The biological activity of 4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile has been extensively evaluated in various in vitro and in vivo models. Preclinical studies have demonstrated its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in the pathogenesis of several diseases. The compound's ability to modulate these enzymatic activities suggests its therapeutic potential in treating conditions like diabetes, cardiovascular diseases, and neoplasms.

One of the most compelling aspects of this compound is its selectivity profile. Unlike many traditional drugs that exhibit broad specificity, 4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile demonstrates high selectivity for its target enzymes, minimizing off-target effects. This selectivity is attributed to the precise arrangement of functional groups within its molecular structure, which optimizes interactions with the active sites of enzymes. Such selectivity is crucial for developing drugs with improved safety profiles.

The pharmacokinetic properties of this compound have also been thoroughly investigated. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its clinical efficacy. The presence of the 4-methoxybutyl side chain contributes to its solubility and bioavailability, while the 2-fluorophenoxy group enhances its metabolic stability. These properties make it a promising candidate for further development into a clinical drug.

In conclusion, 4-[3-(2-fluorophenoxy)-1-(4-methoxybutyl)-4-oxoazetidin-2-yl]benzonitrile (CAS No. 1240946-97-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable scaffold for drug discovery efforts aimed at treating various human diseases. Continued research into this compound is expected to yield novel therapeutic agents that address unmet medical needs.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD